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Compound of Interest

Compound Name: 5-Methyl-2-octanone

CAS No.: 58654-67-4

Cat. No.: B1219822

Get Quote

This guide provides a comprehensive technical overview of 5-Methyl-2-octanone, a valuable

aliphatic ketone for researchers, scientists, and professionals in drug development. This

document delves into its chemical identity, synthesis, analytical methodologies, and potential

applications, with a focus on providing practical, field-proven insights.

Core Chemical Identity: CAS Number and
Synonyms
5-Methyl-2-octanone is registered under the CAS Number 58654-67-4.[1][2] Understanding its

various synonyms is crucial for comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 5-Methyl-2-octanone

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1219822#bc-rfq
https://www.benchchem.com/product/b1219822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-methyl-2-octanone
https://www.benchchem.com/product/b1219822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-methyl-2-octanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-octanone
https://www.scbt.com/p/5-methyl-2-octanone-58654-67-4
https://www.benchchem.com/product/b1219822/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-methyl-2-octanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synonym Identifier Type

5-Methyloctan-2-one IUPAC Name[1]

2-Octanone, 5-methyl-

Methyl 3-methylhexyl ketone Common Name[1]

4-methylheptylketone MeSH Entry Term[1]

A comprehensive list of depositor-supplied synonyms can be found in the PubChem database.

[1]

Physicochemical Properties
The physicochemical properties of 5-Methyl-2-octanone are essential for its handling,

application, and analysis.

Table 2: Physicochemical Properties of 5-Methyl-2-octanone

Property Value Source

Molecular Formula C₉H₁₈O PubChem[1]

Molecular Weight 142.24 g/mol PubChem[1]

Appearance
Colorless to light yellow clear

liquid
TCI

Boiling Point 102 °C at 50 mmHg TCI

Flash Point 58 °C TCI

Density 0.83 g/cm³ TCI

Refractive Index 1.42 TCI

LogP 2.9 PubChem[1]
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Synthesis of 5-Methyl-2-octanone: A Methodological
Approach
While a specific, detailed synthesis protocol for 5-Methyl-2-octanone is not readily available in

the reviewed literature, a general and robust method for the synthesis of methyl ketones from

aldehydes can be adapted. The following protocol is based on well-established organic

chemistry principles.

Conceptual Workflow for the Synthesis of 5-Methyl-2-
octanone

Step 1: Grignard Reaction
Step 2: Oxidation

3-Methylhexanal

Grignard Reaction
(Anhydrous Ether)

Methylmagnesium
bromide

Intermediate Alkoxide 5-Methyl-2-octanol

Aqueous Workup
(e.g., NH4Cl(aq))

Oxidation

Oxidizing Agent
(e.g., PCC, DMP)

5-Methyl-2-octanone

Click to download full resolution via product page

Caption: A two-step synthesis of 5-Methyl-2-octanone.

Experimental Protocol
Step 1: Synthesis of 5-Methyl-2-octanol via Grignard Reaction

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or

argon) is charged with a solution of 3-methylhexanal in anhydrous diethyl ether.

Grignard Reagent Addition: A solution of methylmagnesium bromide in diethyl ether is added

dropwise to the stirred solution of the aldehyde at 0 °C. The reaction is exothermic and the
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addition rate should be controlled to maintain the temperature.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

until the starting aldehyde is consumed.

Quenching and Workup: The reaction is carefully quenched by the slow addition of a

saturated aqueous solution of ammonium chloride. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether. The combined organic layers are washed with

brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced

pressure to yield crude 5-methyl-2-octanol.

Step 2: Oxidation to 5-Methyl-2-octanone

Oxidation Setup: The crude 5-methyl-2-octanol is dissolved in a suitable solvent, such as

dichloromethane, in a round-bottom flask.

Oxidant Addition: A mild oxidizing agent, such as pyridinium chlorochromate (PCC) or Dess-

Martin periodinane (DMP), is added portion-wise to the stirred solution at room temperature.

Reaction Monitoring: The oxidation is monitored by TLC until the disappearance of the

starting alcohol.

Purification: The reaction mixture is filtered through a pad of silica gel to remove the

chromium salts (in the case of PCC) or other byproducts. The solvent is evaporated under

reduced pressure, and the resulting crude product is purified by flash column

chromatography on silica gel to afford pure 5-Methyl-2-octanone.

Analytical Characterization
Accurate characterization of 5-Methyl-2-octanone is essential for quality control and research

purposes. Gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance

(NMR) spectroscopy are the primary analytical techniques employed.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for the separation, identification, and quantification of volatile

compounds like 5-Methyl-2-octanone.
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Table 3: Typical GC-MS Parameters for Aliphatic Ketone Analysis

Parameter Condition

Gas Chromatograph (GC)

Column
Non-polar capillary column (e.g., DB-5ms or HP-

5)

Injector Temperature 250 °C

Injection Volume 1 µL

Injection Mode Split (e.g., 50:1 ratio)

Carrier Gas Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program
Initial temperature: 60 °C, hold for 2 min, ramp

at 10 °C/min to 250 °C, hold for 5 min

Mass Spectrometer (MS)

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range m/z 40-400

Ion Source Temperature 230 °C

Quadrupole Temperature 150 °C

Note: These are general parameters and may require optimization based on the specific

instrument and sample matrix.

For the analysis of ketones in biological matrices, such as blood, a headspace GC-MS method

is often employed. This involves the enzymatic oxidation of related compounds to the ketone,

followed by decarboxylation to a volatile analyte that can be quantified.[3] Sample preparation

for biological matrices is critical to minimize matrix effects, which can cause signal suppression

or enhancement.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the molecular structure of 5-Methyl-2-
octanone.

Expected ¹H NMR and ¹³C NMR Signals:

Based on its structure, one would expect to see distinct signals for each of the non-equivalent

protons and carbons in the molecule. However, in practice, some signals, particularly for the

methylene protons in the alkyl chain, may overlap in the ¹H NMR spectrum.[5]

¹H NMR (Proton NMR): The spectrum would show signals for the methyl groups, the methine

proton at the chiral center, and the methylene groups in the alkyl chain. The chemical shifts and

coupling patterns would be characteristic of an aliphatic ketone.

¹³C NMR (Carbon-13 NMR): The spectrum would display nine distinct signals corresponding to

the nine carbon atoms in the molecule. The carbonyl carbon would appear at a characteristic

downfield chemical shift (typically >200 ppm).

For detailed experimental parameters for acquiring NMR spectra, including solvent, instrument

frequency, and reference standards, refer to specialized NMR literature and databases.[6]

Applications in Research and Drug Development
While 5-Methyl-2-octanone is primarily known as a fragrance and flavoring agent, its potential

in research and drug development should not be overlooked. Aliphatic ketones, in general, are

versatile building blocks in organic synthesis.[7]

Potential Roles in Drug Discovery:

Synthetic Intermediate: The carbonyl group of 5-Methyl-2-octanone can be a reactive

handle for various chemical transformations, allowing for the construction of more complex

molecules. Ketones are valuable precursors for the synthesis of natural product-inspired

compounds, which are a rich source of new bioactive molecules.

Scaffold for Bioactive Molecules: The aliphatic chain of 5-Methyl-2-octanone can be

incorporated into larger molecules to modulate their lipophilicity and other pharmacokinetic

properties. The synthesis of pyrazoline derivatives, a class of compounds with diverse

biological activities, often utilizes ketone precursors.
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Biological Activity and Metabolism
Currently, there is limited specific information on the pharmacological activity of 5-Methyl-2-
octanone. Toxicological studies on the related compound 2-octanone indicate no genotoxic

concerns at current usage levels.[8]

Metabolic Considerations:

The metabolism of aliphatic ketones in humans generally involves reduction of the carbonyl

group to a secondary alcohol, which is then conjugated and excreted.[9] The metabolic fate of

5-Methyl-2-octanone is likely to follow this general pathway.

Phase I Metabolism Phase II Metabolism

5-Methyl-2-octanone Reduction
(Carbonyl Reductases) 5-Methyl-2-octanol Conjugation

(e.g., Glucuronidation)
Excreted Metabolite

(Glucuronide Conjugate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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